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Compound of Interest

Compound Name: Myristanilide
CAS No.: 622-56-0
Cat. No.: B1581526
Get Quote
. J

Executive Summary & Scope

This application note details the use of Myristanilide (N-Myristoylaniline) as a critical reference
standard in the analysis of fatty acid anilides (FAAs). Historically linked to the Toxic Oll
Syndrome (TOS) epidemic, FAAs remain a vital target in food safety forensics and lipidomics.

While Oleoylanilide (C18:1) and Linoleoylanilide (C18:2) are the primary toxic markers in
adulterated oils, Myristanilide (C14:0) serves a dual purpose:

o Calibration Target: A specific marker for myristic acid adulteration.

e Surrogate Internal Standard: Due to its elution profile (eluting prior to C16/C18 congeners)
and structural homology, it is an effective surrogate standard for profiling long-chain anilides
when isotopically labeled standards are cost-prohibitive or unavailable.

This guide provides a validated workflow for the extraction, separation, and mass spectrometric
detection of Myristanilide, ensuring high specificity and sensitivity (LOD < 1 ng/mL).
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Chemical Profile: Myristanilide

Understanding the physicochemical properties is essential for optimizing extraction and

chromatography.
Property Value Analytical Implication
IUPAC Name N-Phenyltetradecanamide Target Analyte
CAS Number 622-56-0 Identification
Molecular Formula C20H33NO Elemental Composition
Molecular Weight 303.48 g/mol Precursor lon [M+H]* = 304.3

LogP (Octanol/Water)

~7.6 (Predicted)

Highly Lipophilic; requires non-
polar solvents for extraction
and C18 RP-HPLC.

Neutral at physiological pH;

requires acid modifiers (Formic

pKa ~15 (Amide N-H) o .
Acid) in Mobile Phase for ESI+
protonation.
B Soluble in MeOH, ACN, Use MeOH/ACN for stock
Solubility

Hexane

solutions; Hexane for LLE.

Analytical Workflow Visualization

The following diagram outlines the critical path from sample preparation to data validation.

Sample Matrix Partition Liquid-Liquid Extraction Evap & Resuspend Reconstitution Inject UHPLC Separation
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Click to download full resolution via product page

Figure 1: End-to-end workflow for Fatty Acid Anilide analysis.

Experimental Protocols
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Preparation of Standards

Objective: Create stable calibration curves ranging from 1 ng/mL to 1000 ng/mL.
Materials:

o Myristanilide Reference Material (Purity >99%)

e Methanol (LC-MS Grade)

o Amber Glass Vials (Silanized)

Protocol:

e Stock Solution (1 mg/mL): Weigh 10.0 mg of Myristanilide into a 10 mL volumetric flask.
Dissolve in Methanol. Sonicate for 5 minutes to ensure complete dissolution.

o Expert Insight: Amides are stable, but lipophilic compounds can adsorb to plastic. Use
glass pipettes and silanized vials to prevent loss of titer.

e Working Standard (10 pg/mL): Dilute 100 pL of Stock Solution into 9.9 mL of Methanol.

» Calibration Curve: Prepare serial dilutions in the mobile phase initial composition (50:50
Water:ACN) to prevent peak distortion during injection.

o Paints: 1, 5, 10, 50, 100, 500, 1000 ng/mL.

Sample Extraction (Liquid-Liquid Extraction)

Context: This method removes bulk triglycerides (from oil samples) or proteins (from serum)
while concentrating the anilide.

A. For Cooking Oils (Adulteration Screen):
» Weigh 1.0 g of oil sample into a 15 mL glass centrifuge tube.
e Add 10 pL of Internal Standard (e.g., d5-Oleoylanilide) if available.

e Add 5 mL Acetonitrile saturated with Hexane.
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» Vortex vigorously for 2 minutes. (The anilides partition into the polar ACN phase, while bulk
lipids stay in the hexane/oil phase).

e Centrifuge at 3000 x g for 5 minutes.

e Collect the bottom (Acetonitrile) layer.

o Evaporate to dryness under Nitrogen at 40°C.

o Reconstitute in 200 pL Methanol. Filter (0.2 um PTFE) into an LC vial.
B. For Serum/Plasma (Toxicological Screen):

¢ Aliquot 200 pL of plasma.

e Add 600 pL of cold Acetonitrile (Protein Precipitation).

o Vortex and Centrifuge (10,000 x g, 10 min, 4°C).

o Transfer supernatant to a clean tube.

e Optional Enrichment: Perform LLE on the supernatant using Hexane:Ethyl Acetate (9:1) if
sensitivity <1 ng/mL is required.

Instrumental Method: LC-MS/IMS

System: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).

Chromatographic Conditions[1][2][3][4][5][6]

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 100 mm, 1.8 um).
o Rationale: High carbon load is required to retain the lipophilic C14 tail.

» Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Chemistry: Formic acid ensures the amide nitrogen is protonated ([M+H]*) for ESI+.
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¢ Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

Gradient Table:

Time (min) % B Event
0.00 50 Loading
1.00 50 Isocratic Hold
8.00 o8 Linear Ramp (Elution of
Myristanilide ~6.5 min)
10.00 98 Column Wash
10.10 50 Re-equilibration
| 13.00 | 50 | End |

Mass Spectrometry Parameters (MRM)[3]

« lonization: Electrospray lonization (ESI) — Positive Mode.

e Source Temp: 350°C.

o Capillary Voltage: 4000 V.

MRM Transitions for Myristanilide:

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/product/b1581526/docs?utm_src=pdf-body#application-note-myristanilide-as-a-reference-standard-in-analytical-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Precursor Product lon .
Dwell (ms) CE (eV) Type Mechanism
lon (m/z) (m/z)
Cleavage of
amide bond
304.3 93.1 50 25 Quantifier - Aniline
ion
[CeHsNHs]*

Further
fragmentation
304.3 77.1 50 40 Qualifier - Phenyl
cation
[CeHs]*

| 304.3 | 106.1 | 50 | 20 | Qualifier | Rearrangement to [CeHsNHCH:z]* species |

Mechanistic Visualization

The specificity of the method relies on the fragmentation of the amide bond. The following
diagram illustrates the ionization and collision-induced dissociation (CID) pathway.

Myristanilide
[M+H]+ m/z 304.3

Collision Cell
(CID Energy)

N
Amide Cleavage |Ring Frag \\Loss of C14 Chain

L
Aniline lon Phenyl Cation Myristic Acid
(Quantifier) m/z 93.1 (Qualifier) m/z 77.1 (Neutral Loss)
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Figure 2: ESI+ Fragmentation pathway of Myristanilide. The formation of the m/z 93.1 aniline
ion is the dominant transition used for quantification.

Quality Control & Validation Criteria

To ensure Trustworthiness and Scientific Integrity, the following criteria must be met for every
batch:

e Linearity: R2 > 0.995 for the calibration curve (1-1000 ng/mL).

e Retention Time Stability: + 0.1 min deviation allowed. Myristanilide must resolve from
Palmitanilide (C16) by at least 1.0 min.

o Carryover: Blank injection after the highest standard (1000 ng/mL) must show < 0.1% of the
standard's area.

e Recovery: Spiked matrix samples should yield 80-120% recovery.

o Troubleshooting: Low recovery in oil samples usually indicates insufficient partitioning into
Acetonitrile. Increase the number of LLE cycles.
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» To cite this document: BenchChem. [Application Note: Myristanilide as a Reference Standard
in Analytical Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581526/docs#application-note-myristanilide-as-a-
reference-standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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